ethyl 4-[(7-hydroxy-4-oxo-4H-chromen-3-yl)oxy]benzoate

• IUPAC Name: ethyl 4-(7-hydroxy-4-oxochromen-3-yl)oxybenzoate
• InChI: InChI=1S/C18H14O6/c1-2-22-18(21)11-3-6-13(7-4-11)24-16-10-23-15-9-12(19)5-8-14(15)17(16)20/h3-10,19H,2H2,1H3
• InChI Key: LMNOXBUFIHGLBO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)OC2=COC3=C(C2=O)C=CC(=C3)O
• Molecular Formula: C18H14O6
• Molecular Weight: 326.3 g/mol
• CAS No.: 637750-29-9

Description

Ethyl 4-[(7-hydroxy-4-oxo-4H-chromen-3-yl)oxy]benzoate, also known as ethyl 2-(7-hydroxy-4-oxo-4H-chromen-3-yl)benzoate, is a synthetic compound. It belongs to the family of coumarins, which are a group of nature-occurring lactones first derived from Tonka beans in 1820. These compounds are valuable kinds of oxygen-containing heterocycles widely found in nature.

Synthesis Analysis

The synthesis of this compound has been considered for many organic and pharmaceutical chemists. One method involves the reaction of 7-hydroxy-4-methylcoumarin and ethylchloroacetate, followed by the addition of hydrazine hydrate.

Molecular Structure Analysis

The molecular weight of this compound is 326.3g/mol. The structure of this compound includes a coumarin ring, which is a benzopyran-2-one system.

Chemical Reactions Analysis

The synthesis of coumarin systems, including this compound, can be carried out in classical and non-classical conditions, particularly under green conditions such as using green solvent, catalyst, and other procedures.

Mechanism of Action

Target of Action

The primary targets of ethyl 4-[(7-hydroxy-4-oxo-4H-chromen-3-yl)oxy]benzoate are currently unknown. This compound is structurally similar to other chromen derivatives, which are known to interact with various proteins and enzymes in the body . .

Mode of Action

It is hypothesized that, like other chromen derivatives, it may interact with its targets through non-covalent interactions such as hydrogen bonding and π-π stacking .

Pharmacokinetics

Based on its structural similarity to other chromen derivatives, it is likely to be absorbed in the gastrointestinal tract following oral administration . The compound may be metabolized in the liver and excreted via the kidneys .